1-[2-(3-isopropoxyphenoxy)ethyl]-4-methylpiperazine hydrochloride

• IUPAC Name: 1-methyl-4-[2-(3-propan-2-yloxyphenoxy)ethyl]piperazine;hydrochloride
• InChI: InChI=1S/C16H26N2O2.ClH/c1-14(2)20-16-6-4-5-15(13-16)19-12-11-18-9-7-17(3)8-10-18;/h4-6,13-14H,7-12H2,1-3H3;1H
• InChI Key: NGZNACHNYNMPBR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1)OCCN2CCN(CC2)C.Cl
• Molecular Formula: C16H27ClN2O2
• Molecular Weight: 314.8 g/mol

Description

1-[2-(3-isopropoxyphenoxy)ethyl]-4-methylpiperazine hydrochloride, also known as IPEM, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. IPEM is a piperazine derivative that has been synthesized through various methods and has been shown to possess a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 1-[2-(3-isopropoxyphenoxy)ethyl]-4-methylpiperazine hydrochloride is not fully understood, but it is believed to involve the modulation of various neurotransmitter systems in the brain. Specifically, this compound has been shown to act as a selective antagonist of the 5-HT1A receptor, which is involved in the regulation of anxiety and depression. Additionally, this compound has been shown to inhibit the angiotensin II-induced contraction of rat aorta, which suggests that it may act as an antagonist of the angiotensin II receptor.
Biochemical and Physiological Effects:
This compound has been shown to possess a range of biochemical and physiological effects, including the modulation of neurotransmitter systems in the brain, the inhibition of angiotensin II-induced contraction of rat aorta, and the induction of apoptosis in human hepatocellular carcinoma cells. Additionally, this compound has been shown to possess antitumor activity against human hepatocellular carcinoma cells.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[2-(3-isopropoxyphenoxy)ethyl]-4-methylpiperazine hydrochloride in lab experiments is its potent and selective antagonist activity against the 5-HT1A receptor, which makes it a valuable tool for studying the role of this receptor in anxiety and depression. Additionally, this compound has been shown to possess antitumor activity against human hepatocellular carcinoma cells, which makes it a potential drug candidate for the treatment of liver cancer. One limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of studies involving this compound.

Future Directions

There are several future directions for research involving 1-[2-(3-isopropoxyphenoxy)ethyl]-4-methylpiperazine hydrochloride. One direction is to further investigate its mechanism of action, particularly with respect to its antitumor activity against human hepatocellular carcinoma cells. Another direction is to study the potential therapeutic applications of this compound in other fields of research, such as cardiovascular disease and inflammation. Additionally, further studies are needed to determine the safety and efficacy of this compound as a drug candidate for the treatment of hypertension and liver cancer.

Scientific Research Applications

1-[2-(3-isopropoxyphenoxy)ethyl]-4-methylpiperazine hydrochloride has been studied for its potential therapeutic applications in various fields of research, including neuroscience, pharmacology, and cancer research. In neuroscience, this compound has been shown to act as a potent and selective antagonist of the 5-HT1A receptor, which is involved in the regulation of anxiety and depression. In pharmacology, this compound has been studied for its potential as a drug candidate for the treatment of hypertension, as it has been shown to inhibit the angiotensin II-induced contraction of rat aorta. In cancer research, this compound has been shown to possess antitumor activity against human hepatocellular carcinoma cells.